6-methyl-N-(2-methylphenyl)pyridine-3-carboxamide

• IUPAC Name: 6-methyl-N-(2-methylphenyl)pyridine-3-carboxamide
• InChI: InChI=1S/C14H14N2O/c1-10-5-3-4-6-13(10)16-14(17)12-8-7-11(2)15-9-12/h3-9H,1-2H3,(H,16,17)
• InChI Key: BVSYCRMRZIUHHQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=C(C=C1)C(=O)NC2=CC=CC=C2C
• Molecular Formula: C14H14N2O
• Molecular Weight: 226.27 g/mol

Description

6-methyl-N-(2-methylphenyl)pyridine-3-carboxamide is a chemical compound that has been the subject of scientific research due to its potential applications in various fields, including medicine and agriculture. This compound is also known as MP3 and is a member of the pyridine family of organic compounds. In

Mechanism of Action

The mechanism of action of MP3 is not fully understood, but it is believed to involve the inhibition of certain enzymes and receptors in the body. MP3 has been shown to inhibit the activity of the enzyme phosphodiesterase-4 (PDE4), which is involved in the regulation of inflammation and immune response. MP3 has also been shown to bind to the dopamine D2 receptor, which is involved in the regulation of mood and behavior.
Biochemical and Physiological Effects:
MP3 has been shown to have a number of biochemical and physiological effects. In animal studies, MP3 has been shown to reduce inflammation and improve cognitive function. MP3 has also been shown to have antitumor activity in vitro and in vivo. In addition, MP3 has been shown to have herbicidal and pesticidal activity against various plant species.

Advantages and Limitations for Lab Experiments

One advantage of using MP3 in lab experiments is its relatively low cost and ease of synthesis. MP3 is also stable under a wide range of conditions, which makes it suitable for use in a variety of experiments. However, one limitation of using MP3 in lab experiments is its potential toxicity, which may limit its use in certain applications.

Future Directions

There are many potential future directions for research on MP3. One area of research could be the development of MP3-based drugs for the treatment of cancer and neurological disorders. Another area of research could be the development of MP3-based herbicides and pesticides for use in agriculture. Additionally, further research could be done to better understand the mechanism of action of MP3 and its potential side effects.

Synthesis Methods

The synthesis of MP3 involves the reaction of 2-methylpyridine-3-carboxylic acid with 2-methylphenylamine in the presence of a coupling agent such as EDCI or DIC. The reaction takes place in a solvent such as dichloromethane or dimethylformamide and is typically carried out under reflux conditions. The resulting product is purified through recrystallization or column chromatography.

Scientific Research Applications

MP3 has been the subject of scientific research due to its potential applications in various fields. In medicine, MP3 has been studied for its potential use as a drug for the treatment of various diseases, including cancer and neurological disorders. In agriculture, MP3 has been studied for its potential use as a pesticide and herbicide.